Cas no 57001-88-4 (1-Heptanone, 3-methyl-1-phenyl-)

• Product Name: 1-Heptanone, 3-methyl-1-phenyl-
• CAS No: 57001-88-4
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 2832610
• PubChem ID: 12217743
• Update Time: 2025-04-21

1-Heptanone, 3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-hexylacetophenone
• 1-Heptanone, 3-methyl-1-phenyl-
• DTXSID30480957
• DTXCID30431767
• 57001-88-4

• Inchi： 1S/C14H20O/c1-3-4-8-12(2)11-14(15)13-9-6-5-7-10-13/h5-7,9-10,12H,3-4,8,11H2,1-2H3
• InChI Key： MWQYDLMEBJCMME-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC(C)CCCC

Computed Properties

• Exact Mass: 204.151415257Da
• Monoisotopic Mass: 204.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų